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Compound of Interest

Compound Name: Crobenetine hydrochloride

Cat. No.: B1669623 Get Quote

Application Notes and Protocols: Crobenetine
Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Crobenetine hydrochloride (also known as BIII 890 CL) is a potent and selective voltage-

gated sodium channel (Nav) blocker, with high selectivity for the Nav1.2 subtype.[1][2][3] It acts

in a use- and voltage-dependent manner, preferentially binding to the inactivated state of the

sodium channel.[1][3] This characteristic makes it a valuable tool for investigating the roles of

Nav1.2 in neuronal excitability and for studying conditions involving neuronal hyperexcitability,

such as epilepsy and neuropathic pain.[2][4] These application notes provide detailed protocols

for the preparation and storage of Crobenetine hydrochloride stock solutions to ensure

consistent and reliable experimental results.

Physicochemical Properties
A summary of the key physicochemical properties of Crobenetine hydrochloride is presented

in Table 1. This information is crucial for accurate stock solution preparation and for

understanding its behavior in experimental settings.
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Property Value Reference

Synonyms BIII-890, BIII-890-CL [5]

Molecular Formula C₂₅H₃₄ClNO₂ [5]

Molecular Weight 416.00 g/mol [5]

Appearance Solid powder [5]

Purity >98% [5]

Solubility in DMSO Soluble [5]

Aqueous Solubility (pH

dependent)

2,560 µg/mL (pH 4), 1,040

µg/mL (pH 6), 8 µg/mL (pH 7)
[1]

Stock Solution Preparation Protocol
This protocol outlines the steps for preparing a 10 mM stock solution of Crobenetine
hydrochloride in Dimethyl Sulfoxide (DMSO).

Materials:

Crobenetine hydrochloride powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of Crobenetine hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation of moisture.
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Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh out 4.16 mg of Crobenetine hydrochloride powder into the tube.

Dissolution: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

powder.

Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: For ease of use and to minimize freeze-thaw cycles, it is recommended to aliquot

the 10 mM stock solution into smaller, single-use volumes (e.g., 20 µL or 50 µL) in sterile

microcentrifuge tubes.

Labeling: Clearly label each aliquot with the compound name, concentration (10 mM),

solvent (DMSO), and the date of preparation.

Storage and Stability
Proper storage of both the solid compound and the stock solution is critical to maintain the

integrity and activity of Crobenetine hydrochloride.

Solid Compound:

Short-term (days to weeks): Store at 0-4°C in a dry, dark environment.[5]

Long-term (months to years): Store at -20°C in a dry, dark environment.[5]

Stock Solution (in DMSO):

Short-term (days to weeks): Store at 0-4°C.[5]

Long-term (months): Store at -20°C.[5]

Shelf Life: When stored properly, the compound has a shelf life of over two years.[5]

Key Storage Recommendations:
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Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is crucial to prevent

degradation that can occur with multiple freeze-thaw cycles.

Protect from Light: Crobenetine hydrochloride should be protected from light to prevent

potential photodegradation. Use amber or opaque vials for storage.

Moisture Sensitivity: The compound is sensitive to moisture. Ensure that the container is

tightly sealed and that the solid is brought to room temperature before opening.

Mechanism of Action: Sodium Channel Blockade
Crobenetine hydrochloride exerts its effects by blocking voltage-gated sodium channels,

which are essential for the initiation and propagation of action potentials in neurons.[1][3] It

shows a high affinity for the inactivated state of the channel, meaning it is more effective at

blocking channels in rapidly firing neurons, a characteristic of pathological conditions like

epilepsy and neuropathic pain.[1][3]
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Caption: Mechanism of action of Crobenetine hydrochloride.

Experimental Workflow: From Stock to Assay
The following diagram illustrates a typical workflow for using the Crobenetine hydrochloride
stock solution in a cell-based assay.
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Caption: General workflow for using Crobenetine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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